![molecular formula C8H15NO B087308 Cyclooctanone oxime CAS No. 1074-51-7](/img/structure/B87308.png)
Cyclooctanone oxime
Overview
Description
Cyclooctanone oxime is a chemical compound with the formula C8H15NO . It appears as a white to almost white crystalline powder .
Synthesis Analysis
This compound can be synthesized under ambient conditions using air as a nitrogen source . This process involves an integrated strategy including plasma-assisted air-to-NOx and co-electrolysis of NOx and cyclohexanone . Another method involves an unexpected cascade reaction for oxidation–oximization of cyclohexane with ammonium acetate .
Molecular Structure Analysis
The molecular weight of this compound is 141.2108 . The IUPAC Standard InChI is InChI=1S/C8H15NO/c10-9-8-6-4-2-1-3-5-7-8/h10H,1-7H2 .
Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can be synthesized via the nucleophilic addition-elimination of hydroxylamine with cyclohexanone . The reaction between an NH2OH intermediate and cyclohexanone forms cyclohexanone oxime .
Physical and Chemical Properties Analysis
This compound is a clear, colorless to slightly yellow liquid with a strong, minty odor . It is less dense than water and slightly soluble in water, but its solubility improves in organic solvents such as alcohol and ether .
Scientific Research Applications
Synthesis of Isoxazoles and Oxazines : Cyclooctanone oxime can be used in the synthesis of isoxazole and oxazine derivatives. The cyclization of oxime dianions with diethyl oxalate leads to the formation of isoxazoles and oxazines, highlighting its utility in the synthesis of heterocyclic compounds (Dang, Albrecht, & Langer, 2006).
Study of Conformational Isomerism : Research on alicyclic oximes, including this compound, demonstrates the formation of conformational isomers. This is important for understanding the structural and chemical properties of these compounds (Bawa & Swairi, 2019).
Formation of Propellanes : this compound plays a role in the synthesis of heterocyclic propellanes. These structures have potential applications in various areas of organic chemistry (Malamidou-Xenikaki & Nicolaides, 1986).
Beckmann Rearrangement : It is used in Beckmann rearrangements to produce lactams. This process is crucial in pharmaceutical and polymer industries, especially in the synthesis of caprolactam, a precursor for nylon-6 (Yamamoto et al., 2015).
Synthesis of Isoxazole Derivatives : this compound is used in the synthesis of isoxazole derivatives through displacement reactions, which have potential applications in medicinal chemistry (OhnoMasaji & NaruseNorio, 1966).
Drug Development for Organophosphorus Poisoning : It is also relevant in the development of drugs for treating organophosphorus poisoning. The study of oximes, including this compound, is crucial for understanding and improving treatments for such poisonings (Elsinghorst, Worek, Thiermann, & Wille, 2013).
Antimicrobial Evaluation : this compound derivatives have been synthesized and evaluated for their antimicrobial activity. This research contributes to the development of new antimicrobial agents (Ali et al., 2012).
Catalytic Oxidation Studies : It is also used in catalytic oxidation studies. The oxidation of cyclooctane to cyclooctanone demonstrates its potential application in industrial chemical processes (Müller et al., 2016).
Efficient Production of Oximes : this compound is produced efficiently in catalytic processes. This is significant for industrial applications, particularly in the production of nylon-6 (Lewis et al., 2022).
Mechanism of Action
Target of Action
Cyclooctanone oxime is a type of oxime, a class of compounds that have been studied for their significant roles as acetylcholinesterase reactivators . .
Mode of Action
It is known that oximes, in general, can react with aldehydes and ketones to form oximes or hydrazine . This reaction is essentially irreversible as the adduct dehydrates .
Biochemical Pathways
Oximes have been shown to inhibit over 40 different kinases, including AMP-activated protein kinase (AMPK), phosphatidylinositol 3-kinase (PI3K), cyclin-dependent kinase (CDK), serine/threonine kinases glycogen synthase kinase 3 α/β (GSK-3α/β), Aurora A, B-Raf, Chk1, death-associated protein-kinase-related 2 (DRAK2), phosphorylase kinase (PhK), serum and glucocorticoid-regulated kinase (SGK), Janus tyrosine kinase (JAK), and multiple receptor and non-receptor tyrosine kinases . Some oximes are inhibitors of lipoxygenase 5, human neutrophil elastase, and proteinase 3 .
Pharmacokinetics
Its molecular weight is 1412108 , which could influence its absorption, distribution, metabolism, and excretion in the body.
Result of Action
It is known that cycloalkanone oximes of ring-size four to fifteen yield lactams upon irradiation in methanol solution . Acyclic ketoximes similarly yield Beckmann-type products in methanol solution .
Action Environment
The action of this compound can be influenced by environmental factors. For example, the Beckmann rearrangements of cyclohexanone oxime and this compound were achieved using a combination of a Brønsted acid and cobalt tetrafluoroborate hexahydrate . Various Brønsted acid catalysts were used to obtain the corresponding lactams in high yields at 80°C .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
For instance, they can be formed from aldehydes or ketones reacting with hydroxylamine .
Molecular Mechanism
It is known that oximes, such as Cyclooctanone oxime, are formed in an essentially irreversible process as the adduct dehydrates .
Metabolic Pathways
The specific metabolic pathways involving this compound are not well-documented. Oximes are known to be involved in various metabolic pathways. For instance, the modification module RM030 is used in the biosynthesis of glucosinolates, a class of plant secondary metabolites, for conversion to oxime followed by the addition of a thio-glucose moiety .
Properties
IUPAC Name |
N-cyclooctylidenehydroxylamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO/c10-9-8-6-4-2-1-3-5-7-8/h10H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTPUHSVFNHULJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(=NO)CCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20148039 | |
Record name | Cyclooctanone, oxime | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20148039 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1074-51-7 | |
Record name | Cyclooctanone, oxime | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001074517 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyclooctanone oxime | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=77906 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Cyclooctanone, oxime | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20148039 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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